Cas no 2229244-81-7 (1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol)

• Product Name: 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol
• CAS No: 2229244-81-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6335282
• PubChem ID: 165627945
• Update Time: 2025-07-21

1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol
• EN300-1782101
• 1-[3-(1-methylpyrrolidin-2-yl)propyl]cyclopropan-1-ol
• 2229244-81-7

• Inchi： 1S/C11H21NO/c1-12-9-3-5-10(12)4-2-6-11(13)7-8-11/h10,13H,2-9H2,1H3
• InChI Key： ZLKHUWQWVSCXFL-UHFFFAOYSA-N
• SMILES： OC1(CCCC2CCCN2C)CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol

Comprehensive Analysis of 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol (CAS No. 2229244-81-7)

In the realm of organic chemistry and pharmaceutical research, 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol (CAS No. 2229244-81-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropane and pyrrolidine moieties, presents a fascinating case study for researchers exploring novel bioactive molecules. Its molecular framework suggests potential interactions with biological targets, making it a subject of interest in drug discovery and medicinal chemistry.

The synthesis of 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol involves sophisticated organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have streamlined its production, aligning with the growing demand for sustainable synthesis practices. Researchers are particularly intrigued by its stereochemistry, as the spatial arrangement of its functional groups could influence its pharmacological activity.

From a structural-activity relationship (SAR) perspective, the compound's cyclopropyl ring is noteworthy. Cyclopropane derivatives are known for their metabolic stability and ability to modulate molecular rigidity, traits highly valued in lead optimization. Meanwhile, the 1-methylpyrrolidin-2-yl segment may contribute to lipophilicity and blood-brain barrier penetration, sparking discussions about its potential in central nervous system (CNS) therapeutics. These attributes have led to speculative applications in neurodegenerative disease research, though rigorous studies are still underway.

The scientific community has also explored the compound's physicochemical properties, such as its logP and aqueous solubility, which are critical for drug-likeness assessments. Computational models, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have been employed to predict its behavior in biological systems. Such in silico approaches are increasingly popular among researchers seeking to accelerate hit-to-lead transitions.

In the context of current trends, 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol aligns with the rising interest in small molecule therapeutics and fragment-based drug design. Its modular structure makes it a candidate for library diversification in high-throughput screening campaigns. Additionally, the compound's potential role in epigenetic modulation has been a topic of speculation, given the increasing focus on gene regulation mechanisms in disease treatment.

Safety and toxicological profiles of CAS No. 2229244-81-7 remain under investigation, with preliminary data suggesting manageable off-target effects. Regulatory compliance, particularly concerning Good Laboratory Practice (GLP) standards, is a priority for organizations handling this compound. As with any experimental substance, proper risk assessment protocols must be followed to ensure safe handling and disposal.

From an industrial standpoint, the scalability of 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol synthesis is a key consideration. Innovations in continuous flow chemistry and process intensification could address challenges related to batch variability and cost-effectiveness. The compound's potential inclusion in patented formulations has also prompted intellectual property analyses, reflecting its commercial viability.

In summary, 1-3-(1-methylpyrrolidin-2-yl)propylcyclopropan-1-ol (CAS No. 2229244-81-7) represents a compelling intersection of chemical innovation and therapeutic potential. Its study contributes to broader conversations about molecular diversity and precision medicine, while adhering to evolving standards in ethical research and sustainable science. As investigations progress, this compound may well emerge as a cornerstone in next-generation pharmaceutical development.